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Compound of Interest

Compound Name: Dolomite

Cat. No.: B100054

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive evaluation of dolomite as a construction aggregate,
comparing its performance with other common alternatives such as granite, limestone, and
basalt. The information presented is supported by experimental data from various studies to
offer an objective analysis for material science and engineering research.

Comparative Performance Data of Construction
Aggregates

The selection of an appropriate aggregate is crucial for the performance and durability of
construction materials like concrete and asphalt. The following tables summarize the key
physical and mechanical properties of dolomite compared to granite, limestone, and basalt.

Table 1: Physical Properties of Common Construction Aggregates
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Property Dolomite Granite Limestone Basalt
Specific Gravity

2.75 - 2.86[1][2] 2.63-2.75 2.61 - 2.73[3][4] 2.70-2.96
(SSD)
Water Absorption

0.54 - 1.51[2] 0.15 - 0.50 0.20 - 4.00[3] 0.10 - 2.20

(%)

Bulk Density (

1450 - 1650 1500 - 1700 1400 - 1600[3] 1600 - 1800
kg/m 3)

Table 2: Mechanical Properties of Common Construction Aggregates

Property Dolomite Granite Limestone Basalt
Los Angeles

Abrasion Value 18-35 10-25 20-40 10-20
(%)

Aggregate

Crushing Value 15-30 10-20 20-35 10-22
(%)

Soundness

(Magnesium <18 <12 <18 <12

Sulfate, % loss)

Compressive
Strength (MPa)

80 - 150 100 - 250 60 - 170 150 - 300

Experimental Protocols

The data presented in the tables above are derived from standardized testing procedures. The
following are detailed methodologies for the key experiments cited.

Specific Gravity and Absorption of Coarse Aggregate
(ASTM C127)
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This test method determines the specific gravity and absorption of coarse aggregate. The
specific gravity can be expressed as bulk specific gravity, bulk specific gravity (saturated-
surface-dry, SSD), or apparent specific gravity.

Procedure:

A representative sample of the coarse aggregate is thoroughly washed to remove dust and
other coatings.

e The sample is then oven-dried to a constant mass at 110 + 5°C.
» After drying, the sample is immersed in water for a period of 24 + 4 hours.

o The sample is removed from the water and dried to a saturated-surface-dry (SSD) condition
by rolling it in a large absorbent cloth until all visible films of water are removed.

e The mass of the SSD sample in air is determined.

o The SSD sample is then immediately placed in a sample container and its mass is
determined while submerged in water.

» Finally, the sample is oven-dried to a constant mass.

e The specific gravity and absorption are calculated using the recorded masses.[5][6][7][8]

Resistance to Degradation of Small-Size Coarse
Aggregate by Abrasion and Impact in the Los Angeles
Machine (ASTM C131)

This test, commonly known as the LA Abrasion test, measures the degradation of coarse
aggregates resulting from a combination of actions including abrasion, impact, and grinding.

Procedure:

o Atest sample of a specified mass and grading is placed in the Los Angeles abrasion testing
machine.
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» An abrasive charge of a specified number and mass of steel spheres is also placed in the
machine.

e The machine is rotated for a specified number of revolutions (typically 500).
o The material is then discharged from the machine and sieved to remove the finer particles.

e The percentage of mass lost during the test is calculated and reported as the Los Angeles
abrasion value.[9][10][11][12][13]

Soundness of Aggregates by Use of Sodium Sulfate or
Magnesium Sulfate (ASTM C88)

This test method evaluates the resistance of aggregates to weathering action by repeatedly
immersing them in a saturated solution of sodium sulfate or magnesium sulfate.

Procedure:
o Asample of graded aggregate is prepared and oven-dried.

e The sample is immersed in a saturated solution of sodium sulfate or magnesium sulfate for a
prescribed period (16 to 18 hours).

e The sample is then removed from the solution and oven-dried to a constant mass.

e This cycle of immersion and drying is repeated for a specified number of times (typically five
cycles).

 After the final cycle, the sample is washed to remove the sulfate solution and then dried.

o The sample is sieved over the same sieve on which it was originally retained, and the
percentage of mass loss is calculated.[14][15][16][17][18]

Bulk Density ("Unit Weight") and Voids in Aggregate
(ASTM C29 | C29M)

This test method determines the bulk density (or unit weight) of an aggregate in a compacted
or loose condition and is used to calculate the voids between particles.
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Procedure:
» Acylindrical metal measure of a known calibrated volume is used.

o The measure is filled with the aggregate in a specified manner (either by rodding for a
compacted density or by shoveling for a loose density).

e The excess aggregate is struck off to the level of the top of the measure.

e The net mass of the aggregate in the measure is determined by subtracting the mass of the
empty measure.

o The bulk density is calculated by dividing the net mass of the aggregate by the volume of the
measure.[19][20][21][22]

Aggregate Crushing Value (IS 2386: Part 1V)

This test provides a relative measure of the resistance of an aggregate to crushing under a
gradually applied compressive load.

Procedure:

A test sample of aggregate passing a 12.5 mm sieve and retained on a 10 mm sieve is
placed in a steel cylinder.

The material is subjected to a compressive load of 40 tonnes applied through a plunger.

The crushed material is then sieved through a 2.36 mm sieve.

The mass of the material passing the 2.36 mm sieve is expressed as a percentage of the
total mass of the sample. This percentage is the aggregate crushing value.[23][24][25][26]
[27]

Visualization of Aggregate Evaluation Workflow

The following diagram illustrates a logical workflow for the comprehensive evaluation of a
construction aggregate.
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Caption: Workflow for evaluating construction aggregate performance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. scribd.com [scribd.com]

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b100054?utm_src=pdf-body-img
https://www.benchchem.com/product/b100054?utm_src=pdf-custom-synthesis
https://www.scribd.com/document/373795666/Properties-of-Concrete
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b100054?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Validation & Comparative

Check Availability & Pricing

2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
3. researchgate.net [researchgate.net]

4. researchgate.net [researchgate.net]

5. scribd.com [scribd.com]

6. ASTM C127 Obtain Specific Gravity and Absorption of Coarse Aggregate - Civil
Engineering Forum [civilengineeringforum.me]

7. scribd.com [scribd.com]
8. files.pca-cpa.org [files.pca-cpa.org]

9. ASTM C131 Los Angeles LA Abrasion Test of Coarse Aggregate - Civil Engineering Forum
[civilengineeringforum.me]

10. pavementinteractive.org [pavementinteractive.org]
11. scribd.com [scribd.com]

12. store.astm.org [store.astm.org]

13. dot.ca.gov [dot.ca.gov]

14. store.astm.org [store.astm.org]

15. store.astm.org [store.astm.org]

16. scribd.com [scribd.com]

17. Soundness test on Aggregate | Sample selection and procedure | vincivilworld
[vincivilworld.in]

18. vincivilworld.com [vincivilworld.com]

19. scribd.com [scribd.com]

20. ASTM C29 - Bulk Density ("Unit Weight") and Voids in Aggregate [appliedtesting.com]
21. store.astm.org [store.astm.org]

22. store.astm.org [store.astm.org]

23. How to Find Aggregate Crushing Value and Its Test Procedure? [gharpedia.com]

24. scribd.com [scribd.com]

25. engineeringcivil.com [engineeringcivil.com]

26. CIVIL QUALITY CONTROL LAB: AGGREGATE CRUSHING VALUE TEST. (IS : 2386 —
PART — 4 ) [civilgclab.blogspot.com]

27. scribd.com [scribd.com]

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://pdfs.semanticscholar.org/763e/1af317579a80e5626019000d7c54ab46781b.pdf
https://www.researchgate.net/publication/349671387_The_mechanical_properties_of_limestone_as_an_aggregate_on_high_strength_concrete
https://www.researchgate.net/figure/The-results-of-physical-and-mechanical-properties-of-limestone_tbl2_232385223
https://www.scribd.com/document/523144029/Specific-Gravity-and-Absorption-of-Coarse-Aggregate
https://www.civilengineeringforum.me/astm-c127-obtain-specific-gravity-and-absorption-of-coarse-aggregate/
https://www.civilengineeringforum.me/astm-c127-obtain-specific-gravity-and-absorption-of-coarse-aggregate/
https://www.scribd.com/document/500795638/Material-Testing-lab-manual-8-10
https://files.pca-cpa.org/pcadocs/bi-c/1.%20Investors/3.%20Exhibits/C1449.pdf
https://www.civilengineeringforum.me/astm-c131-los-angeles-la-abrasion-test-of-coarse-aggregate/
https://www.civilengineeringforum.me/astm-c131-los-angeles-la-abrasion-test-of-coarse-aggregate/
https://pavementinteractive.org/reference-desk/testing/aggregate-tests/los-angeles-abrasion/
https://www.scribd.com/document/522068635/ASTM-C-131-14-AASHTO-T-96-Los-Angeles-Abrasion-Test
https://store.astm.org/c0131_c0131m-14.html
https://dot.ca.gov/-/media/dot-media/programs/engineering/documents/californiatestmethods-ctm/ctm-211-a11y.pdf
https://store.astm.org/c0088-13.html
https://store.astm.org/c0088_c0088m-18.html
https://www.scribd.com/document/553341086/ASTM-C88-C88M-18-Aug-2019-1
https://vincivilworld.in/soundness-test-on-aggregate-procedure/
https://vincivilworld.in/soundness-test-on-aggregate-procedure/
https://vincivilworld.com/2025/11/25/soundness-test-on-aggregate-procedure/
https://www.scribd.com/document/843754553/ASTM-C29-Loose-Bulk-Density
https://www.appliedtesting.com/standards/astm-c29-bulk-density-unit-weight-and-voids-in-aggregate
https://store.astm.org/c0029_c0029m-23.html
https://store.astm.org/c0029_c0029m-17.html
https://gharpedia.com/blog/find-aggregate-crushing-value-and-test-procedure/
https://www.scribd.com/document/446911750/AGGREGATE-CRUSHING-VALUE-TEST-FOR-AGGREGATE
https://www.engineeringcivil.com/aggregate-crushing-value.html
http://civilqclab.blogspot.com/2011/02/aggregate-crushing-value-test-is-2386.html?m=1
http://civilqclab.blogspot.com/2011/02/aggregate-crushing-value-test-is-2386.html?m=1
https://www.scribd.com/document/523047797/AGGREGATE-CRUSHING-VALUE-TEST-FOR-AGGREGATE
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b100054?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Validation & Comparative

Check Availability & Pricing

 To cite this document: BenchChem. [Evaluating Dolomite as a Construction Aggregate: A
Comparative Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b100054#evaluating-the-performance-of-dolomite-as-
a-construction-aggregate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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